An In-depth Technical Guide to 1-(2-chloroethyl)-1H-pyrazole (CAS: 96450-53-2)
An In-depth Technical Guide to 1-(2-chloroethyl)-1H-pyrazole (CAS: 96450-53-2)
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-(2-chloroethyl)-1H-pyrazole is a heterocyclic organic compound that serves as a valuable intermediate in chemical synthesis. Its structure, featuring a pyrazole ring N-substituted with a chloroethyl group, makes it a versatile precursor for the introduction of the pyrazol-1-ylethyl moiety into various molecular scaffolds. This technical guide provides a comprehensive overview of its chemical properties, synthesis, spectroscopic characterization, and its primary application as a synthetic building block, particularly in the formation of vinylpyrazoles. While the broader class of pyrazole derivatives exhibits a wide range of biological activities, this document will focus on the technical aspects of 1-(2-chloroethyl)-1H-pyrazole itself, for which no direct therapeutic applications have been reported in the scientific literature.
Chemical and Physical Properties
1-(2-chloroethyl)-1H-pyrazole is a solid at room temperature.[1] Its fundamental properties are summarized in the table below.
| Property | Value | Source |
| CAS Number | 96450-53-2 | [1] |
| Molecular Formula | C₅H₇ClN₂ | [1] |
| Molecular Weight | 130.58 g/mol | [1] |
| Appearance | Solid | [1] |
| InChI | 1S/C5H7ClN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2 | [1] |
| InChIKey | HUZHIOQELFFZBM-UHFFFAOYSA-N | [1] |
| SMILES | ClCCn1cccn1 | [1] |
Synthesis
The primary synthetic route to 1-(2-chloroethyl)-1H-pyrazole is the N-alkylation of pyrazole with a suitable chloroethylating agent, most commonly 1,2-dichloroethane. This reaction is typically carried out in the presence of a base to deprotonate the pyrazole ring, thereby facilitating nucleophilic attack on the electrophilic chloroethane moiety.
Synthesis of 1-(2-chloroethyl)-1H-pyrazole via N-alkylation.
Experimental Protocol: N-Alkylation of Pyrazole
The following is a representative protocol for the synthesis of 1-(2-chloroethyl)-1H-pyrazole, based on general procedures for the N-alkylation of pyrazoles.
Materials:
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Pyrazole
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1,2-Dichloroethane (DCE)
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Potassium hydroxide (KOH) or other suitable base
-
Solvent (e.g., Dimethylformamide (DMF), Acetonitrile)
-
Water
-
Organic solvent for extraction (e.g., Ethyl acetate)
-
Brine
-
Anhydrous magnesium sulfate or sodium sulfate
Procedure:
-
To a solution of pyrazole (1.0 eq) in a suitable solvent, add a base such as potassium hydroxide (1.2 eq).
-
Add an excess of 1,2-dichloroethane (used as both reactant and solvent in some procedures).
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The reaction mixture is stirred, often with heating (e.g., reflux), for a period of time determined by reaction monitoring (e.g., by TLC or GC).
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After completion, the reaction mixture is cooled to room temperature.
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Water is added, and the product is extracted with an organic solvent.
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The combined organic layers are washed with brine, dried over an anhydrous salt, and the solvent is removed under reduced pressure.
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The crude product can be purified by column chromatography or distillation.
Spectroscopic Characterization
Comprehensive spectroscopic data for 1-(2-chloroethyl)-1H-pyrazole is available in public databases such as PubChem and SpectraBase, which includes 1H NMR, 13C NMR, IR, and mass spectrometry data.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The expected 1H and 13C NMR chemical shifts can be predicted based on the structure and comparison with similar pyrazole derivatives.
Predicted ¹H NMR Spectral Data:
| Protons | Multiplicity | Approximate Chemical Shift (ppm) |
| H-3, H-5 (pyrazole ring) | doublet, triplet | 7.5 - 7.8 |
| H-4 (pyrazole ring) | triplet | 6.2 - 6.4 |
| -N-CH₂- | triplet | 4.3 - 4.5 |
| -CH₂-Cl | triplet | 3.8 - 4.0 |
Predicted ¹³C NMR Spectral Data:
| Carbon | Approximate Chemical Shift (ppm) |
| C-3 | ~139 |
| C-5 | ~129 |
| C-4 | ~106 |
| -N-CH₂- | ~52 |
| -CH₂-Cl | ~42 |
Note: Actual chemical shifts may vary depending on the solvent and instrument used.
Mass Spectrometry (MS)
The electron ionization mass spectrum of 1-(2-chloroethyl)-1H-pyrazole is expected to show a molecular ion peak (M+) at m/z 130, corresponding to the molecular weight of the compound with the ³⁵Cl isotope, and a smaller peak at m/z 132 (M+2) due to the natural abundance of the ³⁷Cl isotope.
Expected Key Fragments:
| m/z | Fragment |
| 130/132 | [M]⁺ |
| 101 | [M - CH₂Cl]⁺ |
| 67 | [Pyrazole ring fragment]⁺ |
Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the C-H, C=N, and C-Cl bonds within the molecule.
Expected IR Absorption Bands:
| Wavenumber (cm⁻¹) | Bond |
| ~3100-3000 | C-H (aromatic) |
| ~2900-2800 | C-H (aliphatic) |
| ~1500-1400 | C=N, C=C (pyrazole ring) |
| ~800-600 | C-Cl |
Applications in Synthesis
The primary utility of 1-(2-chloroethyl)-1H-pyrazole is as a precursor to 1-vinylpyrazole. This transformation is achieved through a dehydrochlorination reaction, typically using a strong base.
Conversion of 1-(2-chloroethyl)-1H-pyrazole to 1-vinylpyrazole.
Experimental Protocol: Dehydrochlorination to 1-Vinylpyrazole
The following is a representative protocol for the synthesis of 1-vinylpyrazole from 1-(2-chloroethyl)-1H-pyrazole.
Materials:
-
1-(2-chloroethyl)-1H-pyrazole
-
Potassium hydroxide (KOH) or other strong base
-
Solvent (e.g., Ethanol, water with phase-transfer catalyst)
-
Water
-
Organic solvent for extraction (e.g., Diethyl ether)
-
Brine
-
Anhydrous magnesium sulfate or sodium sulfate
Procedure:
-
A solution of 1-(2-chloroethyl)-1H-pyrazole (1.0 eq) in a suitable solvent is treated with a strong base like potassium hydroxide (e.g., 2.0 eq).
-
The reaction mixture is stirred, often with heating, until the starting material is consumed (monitored by TLC or GC).
-
After cooling, water is added, and the product is extracted with an organic solvent.
-
The organic layer is washed with brine, dried, and the solvent is evaporated.
-
The resulting 1-vinylpyrazole can be purified by distillation.
Biological Activity and Drug Development Context
Extensive literature searches reveal no studies on the direct biological activity or pharmacological profile of 1-(2-chloroethyl)-1H-pyrazole. The focus of biological and medicinal chemistry research is consistently on pyrazole derivatives, where the pyrazole core is functionalized with various substituents to achieve desired therapeutic effects. Pyrazole-containing compounds have been investigated for a wide array of activities, including as anti-inflammatory, anticancer, and antimicrobial agents.
The significance of 1-(2-chloroethyl)-1H-pyrazole in a drug development context is therefore as a key intermediate. The vinylpyrazole produced from it is a monomer that can be used in polymerization reactions or as a Michael acceptor in the synthesis of more complex molecules with potential biological activity.
Safety Information
1-(2-chloroethyl)-1H-pyrazole is classified as a substance that is harmful if swallowed, causes skin irritation, and causes serious eye irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.
Conclusion
1-(2-chloroethyl)-1H-pyrazole, with CAS number 96450-53-2, is a well-characterized chemical intermediate. Its synthesis via N-alkylation of pyrazole is a standard procedure, and its spectroscopic properties are documented. The primary and well-established application of this compound is as a precursor for the synthesis of 1-vinylpyrazole, a valuable monomer and synthetic building block. While the pyrazole scaffold is of great interest in drug discovery, 1-(2-chloroethyl)-1H-pyrazole itself is not reported to have direct biological or therapeutic applications. This technical guide provides researchers and scientists with the core information needed to synthesize, characterize, and utilize this compound in their research and development endeavors.
